Cas no 19740-89-7 (9-thiabicyclo[4.2.1]nonane-2,5-diol)

9-thiabicyclo[4.2.1]nonane-2,5-diol structure
19740-89-7 structure
Product Name:9-thiabicyclo[4.2.1]nonane-2,5-diol
CAS No:19740-89-7
MF:C8H14O2S
MW:174.260561466217
CID:883674
PubChem ID:272728
Update Time:2025-04-19

9-thiabicyclo[4.2.1]nonane-2,5-diol Chemical and Physical Properties

Names and Identifiers

    • 9-thiabicyclo[4.2.1]nonane-2,5-diol
    • NSC117407; AC1Q7AXR; AC1L6S75; CTK4E2187; AR-1H6021; AG-K-84452; NSC-117407;
    • Inchi: 1S/C8H14O2S/c9-5-1-2-6(10)8-4-3-7(5)11-8/h5-10H,1-4H2
    • InChI Key: GCJMTGFOVFQVGL-UHFFFAOYSA-N
    • SMILES: S1C2C(CCC(C1CC2)O)O

Computed Properties

  • Exact Mass: 174.07152
  • Monoisotopic Mass: 174.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • PSA: 40.46
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